3-Benzylaminopiperidine-2,6-dione

• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 3-(benzylamino)piperidine-2,6-dione
• InChI: InChI=1S/C12H14N2O2/c15-11-7-6-10(12(16)14-11)13-8-9-4-2-1-3-5-9/h1-5,10,13H,6-8H2,(H,14,15,16)
• InChI Key: YZVJWURQZSNKOF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(=O)C1NCC2=CC=CC=C2

Description

3-Benzylaminopiperidine-2,6-dione is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 0.50 g 3-aminopiperidine-2,6-dione (K. Fickentscher, Arch. Pharm. 1974, 307, 840-844), 1.5 ml triethylamine and 0.4 ml benzyl bromide was stirred for 20 h at 20° C. It was then evaporated, the residue taken up in 50 ml aqueous potassium carbonate solution (10% K2CO3) and the solution extracted twice with 40 ml ethyl acetate each. The organic phases were washed with 50 ml each of distilled water and saturated sodium chloride solution, dried over sodium sulfate and evaporated in vacuo. The residue was purified by flash chromatography on silica gel with a mixture of ethyl acetate/cyclohexane (2/1) containing 1% triethylamine as eluent, whereby 0.21 g (26% of theoretical) of the title compound was obtained as viscous oil.